molecular formula C15H14O3 B1271595 (2-Benzyl-phenoxy)-acetic acid CAS No. 25141-45-1

(2-Benzyl-phenoxy)-acetic acid

Cat. No. B1271595
CAS RN: 25141-45-1
M. Wt: 242.27 g/mol
InChI Key: FNKKMCAPBFWQTQ-UHFFFAOYSA-N
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Description

“(2-Benzyl-phenoxy)-acetic acid” is a chemical compound used in proteomics research . Its molecular formula is C15H14O3 and it has a molecular weight of 242.269 .


Molecular Structure Analysis

The molecular structure of “(2-Benzyl-phenoxy)-acetic acid” consists of 15 carbon atoms, 14 hydrogen atoms, and 3 oxygen atoms . The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.


Physical And Chemical Properties Analysis

The physical and chemical properties of “(2-Benzyl-phenoxy)-acetic acid” would depend on its molecular structure. It has a molecular weight of 242.269 . Other properties such as melting point, boiling point, and density would need to be determined experimentally.

Scientific Research Applications

Medicine: Dopamine Receptor Modulation

(2-Benzyl-phenoxy)-acetic acid: may have potential applications in medicine due to its structural similarity to compounds that interact with dopamine receptors. For instance, it could be investigated for its affinity towards the Dopamine D3 receptor (D3R) , which is implicated in disorders such as bipolar disorder and Parkinsonism . Modulating this receptor could lead to new therapeutic strategies for these conditions.

Pharmacology: Drug Development

Given its potential interaction with dopamine receptors, (2-Benzyl-phenoxy)-acetic acid could be a candidate for drug development. It could be modified to enhance its efficacy and selectivity for specific receptors, contributing to the pharmacological treatment of neurological disorders .

Organic Synthesis: Intermediate Compound

(2-Benzyl-phenoxy)-acetic acid: could be utilized as an intermediate in the synthesis of complex organic molecules. For example, it could be involved in the production of compounds with ultraviolet blocking effects, which are valuable in sunscreen formulations .

Safety And Hazards

The safety data sheet for “(2-Benzyl-phenoxy)-acetic acid” would provide information on its hazards, handling procedures, and first aid measures . It’s important to handle all chemicals with appropriate safety precautions.

properties

IUPAC Name

2-(2-benzylphenoxy)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14O3/c16-15(17)11-18-14-9-5-4-8-13(14)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNKKMCAPBFWQTQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC2=CC=CC=C2OCC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50365838
Record name (2-Benzyl-phenoxy)-acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50365838
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

242.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2-Benzyl-phenoxy)-acetic acid

CAS RN

25141-45-1
Record name (2-Benzyl-phenoxy)-acetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50365838
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-(2-benzylphenoxy)acetic acid
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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